Metoclopramide sulfone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Metoclopramide sulfone is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. The compound is a derivative of metoclopramide, a drug commonly used to treat gastrointestinal disorders. Metoclopramide sulfone has shown promising results in various preclinical studies, making it a valuable compound for further research.
Mechanism Of Action
The mechanism of action of metoclopramide sulfone is not fully understood. However, it is believed that the compound exerts its therapeutic effects by modulating various signaling pathways in the body. The compound has been shown to inhibit the activity of certain enzymes and receptors that are involved in disease progression.
Biochemical and Physiological Effects:
Metoclopramide sulfone has been shown to have various biochemical and physiological effects on the body. The compound has been shown to reduce inflammation, inhibit tumor growth, and improve cognitive function. The compound has also been shown to have antioxidant properties, which may contribute to its therapeutic effects.
Advantages And Limitations For Lab Experiments
Metoclopramide sulfone has several advantages for lab experiments. The compound is easy to synthesize, has high purity, and is stable under various conditions. However, the compound has some limitations, including its poor solubility in water and its potential toxicity at high concentrations.
Future Directions
There are several future directions for the research of metoclopramide sulfone. One potential direction is the development of new formulations of the compound to improve its solubility and bioavailability. Another potential direction is the study of the compound's mechanism of action to better understand its therapeutic effects. Additionally, the compound could be studied for its potential use in combination with other drugs to enhance its therapeutic effects.
Conclusion:
Metoclopramide sulfone is a promising compound for scientific research due to its potential therapeutic applications. The compound has shown promising results in various preclinical studies and has several advantages for lab experiments. Further research is needed to fully understand the compound's mechanism of action and to develop new formulations that improve its solubility and bioavailability.
Synthesis Methods
Metoclopramide sulfone can be synthesized using a simple and cost-effective method. The synthesis involves the reaction of metoclopramide with a strong oxidizing agent, resulting in the formation of metoclopramide sulfone. The synthesis method has been optimized to ensure high yield and purity of the compound.
Scientific Research Applications
Metoclopramide sulfone has been extensively studied for its potential therapeutic applications. The compound has shown promising results in various preclinical studies, including its potential use in the treatment of cancer, neurodegenerative disorders, and inflammation. The compound has also been studied for its potential use as a diagnostic tool for various diseases.
properties
CAS RN |
139339-72-3 |
---|---|
Product Name |
Metoclopramide sulfone |
Molecular Formula |
C16H26ClN3O4S |
Molecular Weight |
391.9 g/mol |
IUPAC Name |
4-amino-5-chloro-N-[2-(diethylamino)ethyl]-2-(2-methylsulfonylethoxy)benzamide |
InChI |
InChI=1S/C16H26ClN3O4S/c1-4-20(5-2)7-6-19-16(21)12-10-13(17)14(18)11-15(12)24-8-9-25(3,22)23/h10-11H,4-9,18H2,1-3H3,(H,19,21) |
InChI Key |
OSNGEOZMYLGFHX-UHFFFAOYSA-N |
SMILES |
CCN(CC)CCNC(=O)C1=CC(=C(C=C1OCCS(=O)(=O)C)N)Cl |
Canonical SMILES |
CCN(CC)CCNC(=O)C1=CC(=C(C=C1OCCS(=O)(=O)C)N)Cl |
Other CAS RN |
139339-72-3 |
synonyms |
metoclopramide sulfone |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.